Cas no 856179-09-4 (4-Chloro-5-nitrocinnoline)

4-Chloro-5-nitrocinnoline is a heterocyclic compound featuring a cinnoline core substituted with chloro and nitro functional groups at the 4 and 5 positions, respectively. This structure imparts reactivity suitable for use as an intermediate in pharmaceutical and agrochemical synthesis. The chloro group offers a site for nucleophilic substitution, while the nitro group can be reduced to an amine, enabling further derivatization. Its well-defined crystalline form ensures consistent purity, making it valuable for research and industrial applications. The compound’s stability under standard storage conditions and compatibility with common organic solvents enhance its utility in multistep synthetic routes. It is particularly relevant in the development of bioactive molecules.
4-Chloro-5-nitrocinnoline structure
4-Chloro-5-nitrocinnoline structure
Product Name:4-Chloro-5-nitrocinnoline
CAS No:856179-09-4
MF:C8H4ClN3O2
MW:209.589260101318
CID:3166719
PubChem ID:84819630
Update Time:2025-10-29

4-Chloro-5-nitrocinnoline Chemical and Physical Properties

Names and Identifiers

    • 856179-09-4
    • 4-Chloro-5-nitrocinnoline
    • Inchi： 1S/C8H4ClN3O2/c9-5-4-10-11-6-2-1-3-7(8(5)6)12(13)14/h1-4H
    • InChI Key： IOXVKUCNFYRAAD-UHFFFAOYSA-N
    • SMILES： ClC1=CN=NC2C=CC=C(C=21)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 208.9992041Da
  • Monoisotopic Mass: 208.9992041Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 71.6Ų

4-Chloro-5-nitrocinnoline Pricemore >>

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4-Chloro-5-nitrocinnoline Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:856179-09-4)4-Chloro-5-nitrocinnoline
Order Number:A918003
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 13:04
Price ($):1182.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:856179-09-4)4-Chloro-5-nitrocinnoline
A918003
Purity:99%
Quantity:1g
Price ($):1182.0
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